Cas no 30364-55-7 (2,5-dioxopyrrolidin-1-yl propanoate)

• Product Name: 2,5-dioxopyrrolidin-1-yl propanoate
• CAS No: 30364-55-7
• MF: C₇H₉NO₄
• MW: 171.150662183762
• MDL: MFCD03427483
• CID: 309975
• PubChem ID: 122354
• Update Time: 2025-04-25

2,5-dioxopyrrolidin-1-yl propanoate Chemical and Physical Properties

Names and Identifiers

• 1-(1-oxopropoxy)-2,5-Pyrrolidinedione
• 1-(Propionyloxy)-2,5-pyrrolidinedione
• 2,5-Pyrrolidinedione,1-(1-oxopropoxy)-
• N-Succinimidyl Propionate
• 6-{6'-(biotinoylamino)hexanoylamino}hexanoic acid succinimidyl ester
• AC1Q63PA
• AG-J-39257
• AR-1J0523
• CTK5H0720
• D-biotinamidocaproate N-hydroxysuccinimidyl ester
• ethyl{[2-(1,3-benzodioxol-5-yl)ethyl]amino}(oxo)acetate
• N-(2-benzo[1,3]dioxol-5-yl-ethyl)-oxalamic acid ethyl ester
• N-Homopiperonyl-oxalamidsaeure-aethylester
• NHS-propionate
• N-hydroxysuccinimide propionic ester
• N-propionyloxysuccinimide
• NSC149
• propionic acid NHS ester
• 2,5-Dioxopyrrolidin-1-yl-propanoate
• Propanoic acid-NHS ester
• Propionyl-Osu
• Succinimidyl propionate
• 2,5-dioxopyrrolidin-1-yl propanoate

• MDL： MFCD03427483
• Inchi： 1S/C7H9NO4/c1-2-7(11)12-8-5(9)3-4-6(8)10/h2-4H2,1H3
• InChI Key： AASBXERNXVFUEJ-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 171.05317

Experimental Properties

• PSA: 63.68

2,5-dioxopyrrolidin-1-yl propanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 2,5-dioxopyrrolidin-1-yl propanoate

Comprehensive Guide to 1-(1-oxopropoxy)-2,5-Pyrrolidinedione (CAS No. 30364-55-7): Properties, Applications, and Market Insights

1-(1-oxopropoxy)-2,5-Pyrrolidinedione (CAS No. 30364-55-7) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound, also known as propionyloxysuccinimide, is a derivative of succinimide, which is a key intermediate in many chemical syntheses. Its unique structure and reactivity make it a valuable building block in organic chemistry.

The chemical formula of 1-(1-oxopropoxy)-2,5-Pyrrolidinedione is C7H9NO4, and its molecular weight is 171.15 g/mol. The compound features a pyrrolidinedione core, which is a five-membered ring containing two carbonyl groups, and a propionyloxy group attached to the nitrogen atom. This structural configuration imparts specific reactivity patterns, making it useful in various synthetic transformations.

One of the most common applications of 1-(1-oxopropoxy)-2,5-Pyrrolidinedione is as an acylating agent in organic synthesis. It is particularly effective in introducing the propionyl group into target molecules, a process that is crucial in the development of active pharmaceutical ingredients (APIs). Researchers often use this compound in peptide synthesis, where it helps in protecting and activating functional groups.

In recent years, the demand for 1-(1-oxopropoxy)-2,5-Pyrrolidinedione has increased due to its role in the production of biodegradable polymers and specialty coatings. With the growing emphasis on sustainable materials, this compound has gained attention as a potential monomer or cross-linking agent in eco-friendly polymer formulations. Its ability to form stable linkages under mild conditions makes it attractive for green chemistry applications.

Another emerging application of 1-(1-oxopropoxy)-2,5-Pyrrolidinedione is in the field of agrochemicals. It serves as an intermediate in the synthesis of herbicides and plant growth regulators. The compound's reactivity allows for the efficient construction of complex molecular architectures required for modern crop protection agents. As the agricultural sector seeks more efficient and environmentally friendly solutions, the importance of such intermediates continues to rise.

From a market perspective, the global demand for 1-(1-oxopropoxy)-2,5-Pyrrolidinedione is expected to grow steadily, driven by its diverse applications in pharmaceuticals and specialty chemicals. Manufacturers are focusing on optimizing production processes to ensure high purity and yield, meeting the stringent requirements of end-users. Additionally, regulatory compliance and safety standards play a crucial role in the supply chain of this compound.

Researchers and industry professionals frequently search for information on the synthesis of 1-(1-oxopropoxy)-2,5-Pyrrolidinedione, its chemical properties, and industrial applications. Common queries include its solubility in various solvents, stability under different conditions, and compatibility with other reagents. Addressing these questions helps in better understanding the compound's behavior in practical scenarios.

In conclusion, 1-(1-oxopropoxy)-2,5-Pyrrolidinedione (CAS No. 30364-55-7) is a multifaceted compound with significant potential in multiple industries. Its unique chemical properties, coupled with its role in sustainable and high-value applications, make it a subject of ongoing research and commercial interest. As new uses continue to emerge, this compound is likely to remain a key player in advanced chemical synthesis.